1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine

• IUPAC Name: [3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• InChI: InChI=1S/C37H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34,38H2,1-2H3,(H,41,42)
• InChI Key: SLKDGVPOSSLUAI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCCCCCCCCC
• Molecular Formula: C37H74NO8P
• DSSTOX Substance ID: DTXSID301016031
• Molecular Weight: 692.0 g/mol
• CAS RN: 5681-36-7

Description

Synthesis Analysis

The chemical synthesis of DPPE involves the esterification of glycerol with palmitic acid to form the lipid backbone, followed by the addition of a phosphate group and ethanolamine. Muramatsu et al. (1977) detailed the synthesis of DPPE analogues containing steroid groups, highlighting the versatility of DPPE synthesis for various applications (Muramatsu, Hara, & Hayashi, 1977).

Molecular Structure Analysis

DPPE consists of a glycerol backbone esterified with two palmitic acid molecules at the sn-1 and sn-2 positions and phosphorylethanolamine at the sn-3 position. The structure contributes to its amphiphilic nature, allowing for the formation of bilayers in aqueous environments. The molecular dynamics simulations by Leekumjorn and Sum (2006) offer insights into the structural and dynamic properties of DPPE in mixed bilayers, emphasizing the role of DPPE in membrane thickness and lipid tail order (Leekumjorn & Sum, 2006).

Chemical Reactions and Properties

DPPE can undergo various chemical reactions typical of phospholipids, such as hydrolysis and transphosphatidylation. These reactions are critical for modifying DPPE's structure for specific studies or applications, as demonstrated by Gowda et al. (2020), who developed a method for the synthesis of Sn-glycero-3-phosphoethanolamine from DPPE (Gowda, Fuda, Yamamoto, Chiba, & Hui, 2020).

Physical Properties Analysis

The physical properties of DPPE, such as phase transition temperature, membrane fluidity, and bilayer thickness, are crucial for its function in membrane mimetics. Studies like the one conducted by Serrallach et al. (1983) on the thermotropic properties of DPPE provide valuable data on its behavior under different temperatures and hydration levels (Serrallach, Dijkman, de Haas, & Shipley, 1983).

Chemical Properties Analysis

DPPE's chemical properties, such as its reactivity towards specific enzymes and its ability to form stable bilayers, are integral to its utility in studying membrane dynamics and interactions. The Langmuir film studies by Korchowiec et al. (2006) provide insights into the interactions between DPPE and cholesterol, underscoring the significance of DPPE in modulating membrane properties (Korchowiec, Paluch, Corvis, & Rogalska, 2006).

Scientific Research Applications

Cisconazole has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Studied for its antifungal activity and its effects on fungal cell membranes.

Medicine: Used in the treatment of fungal infections, particularly those caused by Candida species.

Industry: Employed in the formulation of antifungal coatings and materials.

Mechanism of Action

Cisconazole exerts its antifungal effects by inhibiting the enzyme lanosterol 14α-demethylase, which is involved in the biosynthesis of ergosterol. Ergosterol is a crucial component of fungal cell membranes, and its inhibition leads to increased membrane permeability and ultimately cell death. The molecular targets of cisconazole include the cytochrome P450 enzyme family, particularly CYP51, which is responsible for the demethylation of lanosterol .

Biochemical Analysis

Biochemical Properties

1,2-Dipalmitoyl-rac-glycero-3-phosphoethanolamine is involved in various biochemical reactions, particularly those related to membrane dynamics. It interacts with several enzymes, proteins, and other biomolecules. For instance, it plays a role in membrane fusion and the formation of lipid rafts, which are microdomains within the cell membrane that organize the assembly of signaling molecules, influence membrane fluidity, and regulate neurotransmission . The compound’s interaction with membrane proteins can influence and regulate their activity, making it a valuable tool in the study of membrane protein structure and function .

Cellular Effects

This compound affects various types of cells and cellular processes. It is known to influence cell signaling pathways, gene expression, and cellular metabolism. By integrating into liposomes, it mimics the lipid-rich surroundings of cellular membranes, thereby affecting the behavior of membrane-bound proteins and receptors . This compound can also impact the formation of lipid rafts, which play a critical role in cell signaling and membrane trafficking .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It forms stable bilayers that simulate natural cell membranes, providing a model system for studying membrane dynamics . The compound’s interaction with membrane proteins can lead to changes in their conformation and activity, influencing various cellular processes. Additionally, it can affect the organization of lipid rafts, thereby modulating cell signaling pathways and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is generally stable when stored at -20°C, but its stability and activity can be influenced by factors such as temperature, pH, and the presence of other biomolecules . Long-term studies have shown that it can maintain its structural integrity and functional properties over extended periods, making it a reliable tool for in vitro and in vivo experiments .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it can effectively mimic natural cell membranes without causing significant toxicity . At higher doses, it may lead to adverse effects such as membrane disruption and cytotoxicity . These threshold effects highlight the importance of optimizing dosage to achieve desired outcomes in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate lipid metabolism, influencing metabolic flux and metabolite levels . The compound’s role in membrane dynamics also affects the distribution and turnover of lipids within cells, contributing to overall cellular homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization to specific cellular compartments, where it can exert its effects on membrane structure and function . The compound’s ability to integrate into lipid bilayers also influences its accumulation and distribution within cells .

Subcellular Localization

This compound is localized to various subcellular compartments, including the plasma membrane, endoplasmic reticulum, and Golgi apparatus . Its activity and function are influenced by targeting signals and post-translational modifications that direct it to specific organelles . This subcellular localization is critical for its role in membrane dynamics and cellular signaling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of cisconazole involves several steps, starting with the preparation of the key intermediate compounds. One common method involves the reaction of 2,4-dichlorobenzyl chloride with 1H-1,2,4-triazole in the presence of a base such as sodium hydroxide. This reaction produces 1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole, which is then further reacted with 2,4-difluorobenzyl chloride under similar conditions to yield cisconazole .

Industrial Production Methods: Industrial production of cisconazole typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and drying to obtain the final product in its pure form. The use of advanced techniques such as supercritical fluid crystallization can enhance the bioavailability and stability of the compound .

Chemical Reactions Analysis

Types of Reactions: Cisconazole undergoes various chemical reactions, including:

Oxidation: Cisconazole can be oxidized to form sulfoxides and sulfones.

Reduction: The compound can be reduced to its corresponding alcohols and amines.

Substitution: Cisconazole can undergo nucleophilic substitution reactions, particularly at the benzyl positions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as sodium azide and potassium cyanide can be used under basic conditions.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols and amines.

Substitution: Azides and nitriles.

Comparison with Similar Compounds

Cisconazole is similar to other azole antifungal agents such as miconazole, isoconazole, and econazole. it has unique properties that distinguish it from these compounds:

Miconazole: Similar mechanism of action but different molecular structure and spectrum of activity.

Isoconazole: Comparable antifungal activity but different pharmacokinetic properties.

Econazole: Similar therapeutic uses but different chemical stability and solubility profiles .

List of Similar Compounds:

• Miconazole
• Isoconazole
• Econazole
• Tioconazole

Cisconazole’s unique combination of chemical stability, solubility, and antifungal activity makes it a valuable compound in both medical and industrial applications.